N-[2-(1H-indol-3-yl)ethyl]-4-methoxynaphthalene-1-sulfonamide

• Molecular Formula: C21H20N2O3S
• Molecular Weight: 380.5 g/mol
• IUPAC Name: N-[2-(1H-indol-3-yl)ethyl]-4-methoxynaphthalene-1-sulfonamide
• InChI: InChI=1S/C21H20N2O3S/c1-26-20-10-11-21(18-8-3-2-7-17(18)20)27(24,25)23-13-12-15-14-22-19-9-5-4-6-16(15)19/h2-11,14,22-23H,12-13H2,1H3
• InChI Key: APWRKFPNOYPBBG-UHFFFAOYSA-N
• SMILES: COC1=CC=C(C2=CC=CC=C21)S(=O)(=O)NCCC3=CNC4=CC=CC=C43

Description

N-[2-(1H-indol-3-yl)ethyl]-4-methoxynaphthalene-1-sulfonamide, also known as IND-1, is a small molecule that has been extensively studied for its potential therapeutic applications. IND-1 is a sulfonamide derivative that has been shown to exhibit anti-inflammatory, anti-cancer, and neuroprotective properties.

Mechanism of Action

The mechanism of action of N-[2-(1H-indol-3-yl)ethyl]-4-methoxynaphthalene-1-sulfonamide is not fully understood, but it is believed to involve the inhibition of various enzymes and signaling pathways. N-[2-(1H-indol-3-yl)ethyl]-4-methoxynaphthalene-1-sulfonamide has been shown to inhibit the activity of NF-κB, a transcription factor that is involved in the regulation of inflammation and cell survival. N-[2-(1H-indol-3-yl)ethyl]-4-methoxynaphthalene-1-sulfonamide has also been shown to inhibit the activity of MMP-9, an enzyme that is involved in the breakdown of extracellular matrix proteins. Additionally, N-[2-(1H-indol-3-yl)ethyl]-4-methoxynaphthalene-1-sulfonamide has been shown to activate the Nrf2 pathway, which is involved in the regulation of oxidative stress.
Biochemical and Physiological Effects:
N-[2-(1H-indol-3-yl)ethyl]-4-methoxynaphthalene-1-sulfonamide has been shown to exhibit various biochemical and physiological effects. It has been shown to reduce the production of pro-inflammatory cytokines such as TNF-α and IL-6. N-[2-(1H-indol-3-yl)ethyl]-4-methoxynaphthalene-1-sulfonamide has also been shown to induce apoptosis in cancer cells and reduce oxidative stress and inflammation in the brain. Additionally, N-[2-(1H-indol-3-yl)ethyl]-4-methoxynaphthalene-1-sulfonamide has been shown to reduce the expression of MMP-9 and inhibit angiogenesis.

Advantages and Limitations for Lab Experiments

One advantage of using N-[2-(1H-indol-3-yl)ethyl]-4-methoxynaphthalene-1-sulfonamide in lab experiments is its ability to exhibit multiple therapeutic properties. N-[2-(1H-indol-3-yl)ethyl]-4-methoxynaphthalene-1-sulfonamide has been shown to exhibit anti-inflammatory, anti-cancer, and neuroprotective properties, making it a versatile compound for research. Additionally, N-[2-(1H-indol-3-yl)ethyl]-4-methoxynaphthalene-1-sulfonamide has been shown to have low toxicity, making it a safe compound to use in lab experiments.
One limitation of using N-[2-(1H-indol-3-yl)ethyl]-4-methoxynaphthalene-1-sulfonamide in lab experiments is its limited solubility in water. This can make it difficult to administer in certain experimental settings. Additionally, the mechanism of action of N-[2-(1H-indol-3-yl)ethyl]-4-methoxynaphthalene-1-sulfonamide is not fully understood, which can make it difficult to interpret experimental results.

Future Directions

There are several future directions for research on N-[2-(1H-indol-3-yl)ethyl]-4-methoxynaphthalene-1-sulfonamide. One direction is to further investigate its mechanism of action. Understanding how N-[2-(1H-indol-3-yl)ethyl]-4-methoxynaphthalene-1-sulfonamide works at the molecular level can help identify potential targets for therapeutic intervention. Another direction is to investigate the potential of N-[2-(1H-indol-3-yl)ethyl]-4-methoxynaphthalene-1-sulfonamide as a treatment for various diseases. N-[2-(1H-indol-3-yl)ethyl]-4-methoxynaphthalene-1-sulfonamide has shown promise in treating inflammation, cancer, and neurodegenerative diseases, and further research can help determine its potential as a therapeutic agent. Additionally, future research can investigate the potential of N-[2-(1H-indol-3-yl)ethyl]-4-methoxynaphthalene-1-sulfonamide derivatives with improved solubility and pharmacokinetic properties.

Synthesis Methods

The synthesis of N-[2-(1H-indol-3-yl)ethyl]-4-methoxynaphthalene-1-sulfonamide involves the reaction of 2-(1H-indol-3-yl)ethanamine with 4-methoxynaphthalene-1-sulfonyl chloride in the presence of a base such as triethylamine. The reaction yields N-[2-(1H-indol-3-yl)ethyl]-4-methoxynaphthalene-1-sulfonamide as a white solid with a melting point of 226-228°C.

Scientific Research Applications

N-[2-(1H-indol-3-yl)ethyl]-4-methoxynaphthalene-1-sulfonamide has been extensively studied for its potential therapeutic applications. It has been shown to exhibit anti-inflammatory properties by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. N-[2-(1H-indol-3-yl)ethyl]-4-methoxynaphthalene-1-sulfonamide has also been shown to exhibit anti-cancer properties by inducing apoptosis in cancer cells. Additionally, N-[2-(1H-indol-3-yl)ethyl]-4-methoxynaphthalene-1-sulfonamide has been shown to exhibit neuroprotective properties by reducing oxidative stress and inflammation in the brain.